Cas no 767-63-5 (2,1,3-Benzoxadiazol-4-amine)

2,1,3-Benzoxadiazol-4-amine structure
2,1,3-Benzoxadiazol-4-amine structure
Product Name:2,1,3-Benzoxadiazol-4-amine
CAS No:767-63-5
MF:C6H5N3O
MW:135.123400449753
MDL:MFCD00168448
CID:562578
PubChem ID:584570
Update Time:2025-04-19

2,1,3-Benzoxadiazol-4-amine Chemical and Physical Properties

Names and Identifiers

    • Benzo[c][1,2,5]oxadiazol-4-amine
    • 2,1,3-Benzoxadiazol-4-amine
    • Benzo[1,2,5]oxadiazol-4-ylamine
    • 2,1,3-benzooxadiazol-4-ylamine
    • 2,1,3-benzoxadiazol-4-amine(SALTDATA: FREE)
    • 2,6-DIMETHYLSTYRENE
    • 4-amino-[2,1,3]benzoxadiazole
    • 4-Amino-benz-2,1,3-oxadiazol
    • 4-Aminobenzofurazan
    • aminobenzodioxazole
    • benzo[c]1,2,5-oxadiazole-4-ylamine
    • Benzofurazan-4-amine
    • 4-Amino-2,1,3-benzoxadiazole
    • 2,1,3-benzoxadiazol-4-ylamine
    • SDCCGMLS-0065891.P001
    • A838819
    • D86125
    • CS-0100989
    • NIOSH/DM2585000
    • SCHEMBL61427
    • HMS1648H05
    • AG-205/25005652
    • PS-5948
    • 767-63-5
    • DM25850000
    • DTXSID10342802
    • Z275128438
    • BB 0261806
    • IPCMVRZVNJHUHR-UHFFFAOYSA-N
    • MFCD00168448
    • AKOS000309875
    • EN300-200179
    • J-506697
    • FT-0609003
    • STK301756
    • DB-056129
    • DTXCID30293882
    • ALBB-000347
    • MDL： MFCD00168448
    • Inchi： 1S/C6H5N3O/c7-4-2-1-3-5-6(4)9-10-8-5/h1-3H,7H2
    • InChI Key： IPCMVRZVNJHUHR-UHFFFAOYSA-N
    • SMILES： O1N=C2C=CC=C(C2=N1)N

Computed Properties

  • Exact Mass: 135.04300
  • Monoisotopic Mass: 135.043261791g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 64.9Ų

Experimental Properties

  • Density: 1.421±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 110-111 ºC (benzene )
  • Boiling Point: 290.4±32.0 ºC (760 Torr),
  • Flash Point: 129.4±25.1 ºC,
  • Refractive Index: 1.701
  • Solubility: Slightly soluble (2 g/l) (25 º C),
  • PSA: 64.94000
  • LogP: 1.38620

2,1,3-Benzoxadiazol-4-amine Security Information

  • Hazard Statement： Irritant
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT
  • Risk Phrases：R36/37/38

2,1,3-Benzoxadiazol-4-amine Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,1,3-Benzoxadiazol-4-amine Pricemore >>

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